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Compound of Interest

Compound Name: (E)-4,4-Dimethyl-2-pentene

Cat. No.: B166808 Get Quote

An In-depth Technical Guide to the Physical Properties of (E)-4,4-Dimethyl-2-pentene

This guide provides a comprehensive overview of the core physical properties of (E)-4,4-
Dimethyl-2-pentene, tailored for researchers, scientists, and professionals in drug

development. It includes a detailed summary of quantitative data, experimental protocols for

property determination, and workflow visualizations.

Compound Overview
(E)-4,4-Dimethyl-2-pentene, also known as trans-4,4-Dimethyl-2-pentene, is an organic

compound classified as an alkene.[1] Its structure is characterized by a five-carbon chain with a

double bond between the second and third carbons and two methyl groups attached to the

fourth carbon.[1] The "(E)" designation signifies a trans configuration, where the substituent

groups are on opposite sides of the double bond.[1] This compound is a clear liquid at room

temperature and serves as a valuable intermediate in organic synthesis due to the reactivity of

its double bond.[1]

Quantitative Physical Properties
The key physical properties of (E)-4,4-Dimethyl-2-pentene are summarized in the table below

for easy reference and comparison.
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Property Value Source(s)

IUPAC Name (E)-4,4-dimethylpent-2-ene [1][2][3]

Synonyms trans-4,4-Dimethyl-2-pentene [1][2][4]

CAS Number 690-08-4 [1][2][3][4]

Molecular Formula C₇H₁₄ [1][3][4]

Molecular Weight 98.19 g/mol [1][3]

Exact Mass 98.10960 Da [2]

Boiling Point 76.7 - 77 °C [2][5][6]

Melting Point -115 °C to -115.235 °C [2][5]

Density 0.689 g/cm³ [2][5]

Refractive Index 1.398 [5]

Vapor Pressure 111.0 mmHg [3][6]

Critical Temperature 237 °C [5]

Experimental Protocols for Property Determination
This section details the methodologies for determining the key physical properties of liquid

organic compounds like (E)-4,4-Dimethyl-2-pentene.

Boiling Point Determination (Capillary Method)
The capillary method is a simple technique for determining the boiling point of a small amount

of liquid.[7] The boiling point is the temperature at which the vapor pressure of the liquid equals

the applied atmospheric pressure.[8][9]

Materials:

Thiele tube or beaker with high-boiling mineral oil

Thermometer
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Small test tube (e.g., fusion tube)

Capillary tube, sealed at one end

Heating source (e.g., Bunsen burner or hot plate)

Sample of (E)-4,4-Dimethyl-2-pentene

Procedure:

Sample Preparation: Place a few milliliters of the liquid sample into the small test tube.

Capillary Insertion: Invert the capillary tube (sealed end up) and place it inside the test tube

containing the sample.[8]

Apparatus Setup: Attach the test tube to the thermometer using a rubber band or wire. The

bottom of the test tube should be level with the thermometer bulb.

Heating: Immerse the assembly into the Thiele tube or oil bath, ensuring the sample is below

the oil level.[8]

Observation: Heat the apparatus gently. As the temperature rises, air trapped in the capillary

tube will expand and exit as bubbles.[8] Continue heating until a continuous and rapid

stream of bubbles emerges from the capillary tube.[8][9] This indicates that the air has been

replaced by the vapor of the substance.

Measurement: Remove the heat source and allow the apparatus to cool slowly.

Boiling Point Reading: The boiling point is the temperature at which the bubbling stops and

the liquid just begins to be drawn into the capillary tube.[7][8] This is the point where the

external pressure equals the vapor pressure of the substance.

Density Measurement (Pycnometer Method)
Density is the mass per unit volume of a substance.[10] The pycnometer (or specific gravity

bottle) method provides a precise way to measure the density of a liquid.[10][11]

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b166808?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.calnesis.com/en/measurements/density-liquids/
https://www.calnesis.com/en/measurements/density-liquids/
https://batman.edu.tr/images/files/Density_Measurement_Experiment.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)

Analytical balance

Thermometer

Sample of (E)-4,4-Dimethyl-2-pentene

Distilled water (for calibration)

Procedure:

Calibration:

Thoroughly clean and dry the pycnometer and weigh it accurately on the analytical

balance (m_empty).

Fill the pycnometer with distilled water of a known temperature. Ensure no air bubbles are

trapped and the capillary in the stopper is filled.

Wipe the outside of the pycnometer dry and weigh it again (m_water).

Record the temperature of the water. Using a reference table, find the density of water

(ρ_water) at that temperature.

Calculate the exact volume of the pycnometer: V = (m_water - m_empty) / ρ_water.

Sample Measurement:

Empty and dry the pycnometer completely.

Fill the pycnometer with the (E)-4,4-Dimethyl-2-pentene sample, ensuring the

temperature is controlled and recorded.

Insert the stopper, wipe the exterior dry, and weigh the filled pycnometer (m_sample).

Calculation:

Calculate the mass of the sample: m_liquid = m_sample - m_empty.
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Calculate the density of the sample: ρ_sample = m_liquid / V. For high precision,

measurements should be conducted at a controlled temperature, such as 20°C.[11]

Refractive Index Measurement (Abbe Refractometer)
The refractive index is a dimensionless number that describes how fast light travels through a

material. It is a fundamental physical property used for substance identification and purity

assessment.[12] The Abbe refractometer is a common instrument for this measurement.[13]

[14]

Materials:

Abbe refractometer

Constant temperature water bath (recommended)

Sample of (E)-4,4-Dimethyl-2-pentene

Dropper or pipette

Soft tissue and a suitable solvent (e.g., ethanol or acetone)

Procedure:

Instrument Setup: Turn on the refractometer's light source. If necessary, connect it to a

constant temperature bath to maintain a stable temperature (e.g., 20°C or 25°C), as

refractive index is temperature-dependent.

Cleaning: Open the prism assembly. Using a soft tissue and a small amount of ethanol or

acetone, gently clean the surfaces of both the measuring and illuminating prisms.[13] Allow

the solvent to evaporate completely.

Sample Application: Place a few drops of the (E)-4,4-Dimethyl-2-pentene sample onto the

surface of the lower prism.

Measurement: Close the prism assembly securely. Look through the eyepiece. You will see a

field of view that is partially light and partially dark.[13]
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Adjustment: Turn the coarse and fine adjustment knobs to bring the boundary line between

the light and dark areas into sharp focus and exactly onto the center of the crosshairs.

Dispersion Correction: If a colored band is visible at the boundary, adjust the dispersion

compensator until the boundary becomes a sharp, colorless line.

Reading: Read the refractive index value directly from the instrument's scale. Record the

temperature at which the measurement was taken.

Spectroscopic Analysis
1. Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups in a

molecule. For an alkene like (E)-4,4-Dimethyl-2-pentene, characteristic absorption bands are

expected:

=C-H Stretch: A band appearing just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹).[15][16]

C=C Stretch: A moderate band in the 1680-1640 cm⁻¹ region.[15][16]

=C-H Bend (Wag): Strong bands in the 1000-650 cm⁻¹ region, which can help determine the

substitution pattern of the alkene.[15][16]

2. Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: ¹H NMR spectroscopy provides

detailed information about the structure and electronic environment of hydrogen atoms in a

molecule.

Sample Preparation: A small amount of the sample (5-25 mg) is dissolved in approximately

0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.[17]

Analysis: The alkenyl protons (hydrogens attached to the double-bonded carbons) in (E)-4,4-
Dimethyl-2-pentene are expected to show signals in the deshielded region of the spectrum,

typically between 4.6 and 5.9 ppm.[18][19] The coupling constant (J-value) between these

protons would be characteristic of a trans relationship, typically in the range of 12-18 Hz.[17]

Mandatory Visualizations
The following diagrams illustrate the logical workflows for determining the physical properties

discussed.
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General Workflow for Physical Property Determination

Sample Preparation & Purity Check

Physical Property Measurement

Data Processing & Reporting
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Caption: General workflow for determining key physical properties.
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Experimental Workflow: Boiling Point by Capillary Method

Start

Place liquid sample
in small test tube

Insert inverted, sealed
capillary tube

Attach tube to thermometer
and immerse in oil bath

Gently heat the oil bath

Observe for a continuous
stream of bubbles
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Remove heat source
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Cooling

Record temperature
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Liquid enters

End

Click to download full resolution via product page

Caption: Step-by-step workflow for boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166808#physical-properties-of-e-4-4-dimethyl-2-
pentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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